Cas no 2034378-46-4 (2-[3-(difluoromethyl)azetidin-1-yl]pyrazine)

2-[3-(Difluoromethyl)azetidin-1-yl]pyrazine is a heterocyclic compound featuring a pyrazine core substituted with a 3-(difluoromethyl)azetidine moiety. This structure imparts unique physicochemical properties, including enhanced polarity and potential for hydrogen bonding, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The difluoromethyl group contributes to metabolic stability and bioavailability, while the azetidine ring offers conformational rigidity, improving target binding affinity. Its balanced lipophilicity and electronic effects make it suitable for medicinal chemistry applications, particularly in the development of kinase inhibitors or bioactive molecules. The compound’s modular design allows for further functionalization, enabling tailored modifications for specific research or industrial applications.

2-[3-(difluoromethyl)azetidin-1-yl]pyrazine structure

2034378-46-4 structure

Product Name:2-[3-(difluoromethyl)azetidin-1-yl]pyrazine

CAS No:2034378-46-4

MF:C₈H₉F₂N₃

MW:185.173968076706

CID:5333875

Update Time:2025-10-20

2-[3-(difluoromethyl)azetidin-1-yl]pyrazine Chemical and Physical Properties

Names and Identifiers

- 2-(3-(difluoromethyl)azetidin-1-yl)pyrazine
- 2-[3-(difluoromethyl)azetidin-1-yl]pyrazine
- Inchi： 1S/C8H9F2N3/c9-8(10)6-4-13(5-6)7-3-11-1-2-12-7/h1-3,6,8H,4-5H2
- InChI Key： YKTLOZLFOSZAFO-UHFFFAOYSA-N
- SMILES： FC(C1CN(C2C=NC=CN=2)C1)F

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 171
XLogP3: 1.1
Topological Polar Surface Area: 29

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Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Life Chemicals	F6543-5583-2μmol	2-[3-(difluoromethyl)azetidin-1-yl]pyrazine	2034378-46-4	2μmol	$85.5	2023-09-08
Life Chemicals	F6543-5583-1mg	2-[3-(difluoromethyl)azetidin-1-yl]pyrazine	2034378-46-4	1mg	$81.0	2023-09-08
Life Chemicals	F6543-5583-2mg	2-[3-(difluoromethyl)azetidin-1-yl]pyrazine	2034378-46-4	2mg	$88.5	2023-09-08